Cas no 332376-18-8 (<br>N-(4-Methyl-3-nitro-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3- ylsulfanyl)-acetamide)

• Product Name: <br>N-(4-Methyl-3-nitro-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3- ylsulfanyl)-acetamide
• CAS No: 332376-18-8
• MF: C₂₂H₁₈N₆O₃S
• MW: 446.481722354889
• CID: 3071613
• PubChem ID: 3131933
• Update Time: 2025-04-21

<br>N-(4-Methyl-3-nitro-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3- ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Methyl-3-nitro-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3- ylsulfanyl)-acetamide
• N-(4-Methyl-3-nitrophenyl)-2-((4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• 332376-18-8
• N-(4-Methyl-3-nitro-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• AKOS000568113

• MDL： MFCD02048889
• Inchi： 1S/C22H18N6O3S/c1-15-7-8-17(13-19(15)28(30)31)24-20(29)14-32-22-26-25-21(16-9-11-23-12-10-16)27(22)18-5-3-2-4-6-18/h2-13H,14H2,1H3,(H,24,29)
• InChI Key： GGNFAEKGMDJNFU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=C(C=1)[N+](=O)[O-])=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 446.11610963Da
• Monoisotopic Mass: 446.11610963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles